Cas no 2171847-25-7 (4-(4-chloropyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-chloropyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171847-25-7
• MF: C₂₅H₂₁ClN₂O₄
• MW: 448.898245573044
• CID: 6354976
• PubChem ID: 165796355
• Update Time: 2025-09-23

4-(4-chloropyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloropyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• 2171847-25-7
• EN300-1456491
• 4-(4-chloropyridin-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H21ClN2O4/c26-15-9-10-27-23(11-15)20-12-28(13-21(20)24(29)30)25(31)32-14-22-18-7-3-1-5-16(18)17-6-2-4-8-19(17)22/h1-11,20-22H,12-14H2,(H,29,30)
• InChI Key： PHWNMUYPSYIYPP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O

Computed Properties

• Exact Mass: 448.1189848g/mol
• Monoisotopic Mass: 448.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.7Ų

Additional information on 4-(4-chloropyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(4-chloropyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2171847-25-7)

4-(4-chloropyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. With the CAS number 2171847-25-7, this compound features a unique molecular structure combining a chloropyridine moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation applications.

The compound’s structural complexity and functional groups contribute to its versatility. The 4-chloropyridine segment enhances its reactivity in cross-coupling reactions, while the Fmoc group ensures selective deprotection during peptide elongation. This dual functionality aligns with trending topics in green chemistry and sustainable synthesis, as scientists seek efficient methods to minimize waste and improve yield. Queries like "Fmoc-pyrrolidine derivatives applications" or "CAS 2171847-25-7 synthesis protocol" reflect growing interest in optimizing its use.

In the context of AI-driven drug design, 4-(4-chloropyridin-2-yl)-1-Fmoc-pyrrolidine-3-carboxylic acid serves as a building block for peptide-based therapeutics, a field gaining traction due to advancements in computational modeling. Its compatibility with automated synthesizers addresses the demand for high-throughput screening, a frequently searched term in pharmaceutical R&D. Additionally, its role in proteomics and biomarker discovery underscores its relevance in precision medicine.

From a commercial perspective, the compound’s purity and stability are critical. Analytical techniques like HPLC and NMR are often employed to verify its quality, as indicated by searches for "CAS 2171847-25-7 purity analysis." Suppliers and researchers prioritize scalable synthesis routes to meet the demands of clinical-stage peptide drugs, another hot topic in biotech forums.

In summary, 4-(4-chloropyridin-2-yl)-1-Fmoc-pyrrolidine-3-carboxylic acid (CAS 2171847-25-7) bridges gaps between organic chemistry, drug development, and biotechnology. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial workflows.